Cas no 1214389-73-7 (3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214389-73-7
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4794537
• Update Time: 2025-10-31

3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-(trifluoromethyl)phenyl)pyridine
• 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-12-5-4-9(7-11(12)13(14,15)16)10-3-2-6-17-8-10/h2-8H,1H3
• InChI Key： ANGJIXLFQOMBQT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C2C=NC=CC=2)C=1)OC)(F)F

Computed Properties

• Exact Mass: 253.071
• Monoisotopic Mass: 253.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine

Introduction to 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine (CAS No: 1214389-73-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine, identified by the chemical identifier CAS No: 1214389-73-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. The compound’s molecular framework consists of a pyridine core substituted with a 4-methoxy-3-(trifluoromethyl)phenyl group, which endows it with distinct electronic and steric properties. These characteristics make it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The 4-methoxy-3-(trifluoromethyl)phenyl moiety is particularly noteworthy, as it combines the electron-donating effect of the methoxy group with the electron-withdrawing influence of the trifluoromethyl group. This juxtaposition creates a balance of electronic distribution that can enhance binding affinity to biological targets, such as enzymes and receptors. The pyridine ring, being a common pharmacophore in drug design, further contributes to the compound’s potential as a building block for medicinal chemistry applications.

In recent years, there has been growing interest in exploring the biological activities of pyridine derivatives, especially those incorporating halogenated aromatic rings. The presence of a trifluoromethyl group in particular has been shown to improve metabolic stability and binding interactions with biological targets. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit enhanced binding affinities due to their ability to engage in multiple non-covalent interactions with proteins. This property is particularly relevant in the development of small-molecule inhibitors for therapeutic purposes.

Moreover, the methoxy group in the 4-methoxy-3-(trifluoromethyl)phenyl moiety can serve as a site for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. This flexibility makes 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine a versatile scaffold for designing molecules with tailored pharmacological profiles. Recent advances in synthetic chemistry have enabled more efficient and scalable methods for producing such derivatives, making them more accessible for academic and industrial research.

One of the most compelling areas of research involving 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The pyridine-pyridine interaction motif is known to be effective in disrupting kinase activity by competing with ATP binding or stabilizing inhibitory conformations. The specific substitution pattern in 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine may confer selectivity against certain kinases, making it a promising candidate for further development.

Recent studies have also explored the compound’s potential as an agonist or antagonist for G protein-coupled receptors (GPCRs). GPCRs are membrane receptors that mediate a wide range of physiological processes and are targeted by a significant portion of approved drugs. The structural features of 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine suggest that it may interact with specific GPCRs by modulating their conformational states or ligand binding affinities. This has opened up avenues for investigating its role in modulating neurotransmitter systems, inflammatory responses, and other critical biological processes.

The synthesis of 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which allow for the efficient construction of biaryl structures. Additionally, fluorination techniques play a crucial role in introducing the trifluoromethyl group, often using reagents like Selectfluor or copper(II)-fluoro complexes under controlled conditions.

The pharmacokinetic properties of 3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine are also subjects of interest. Factors such as solubility, permeability, and metabolic stability must be carefully considered to ensure that the compound behaves effectively when administered orally or through other routes. Computational modeling techniques have been increasingly employed to predict these properties before experimental validation, streamlining the drug discovery process.

In conclusion,3-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine (CAS No: 1214389-73-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an important role in advancing drug discovery efforts worldwide.